Cas no 7154-16-7 (acetic acid, [3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)ureido]- ethyl ester)

• Product Name: acetic acid, [3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)ureido]- ethyl ester
• CAS No: 7154-16-7
• MF: C₉H₁₂N₄O₅
• MW: 256.215381622314
• CID: 862686
• PubChem ID: 252113
• Update Time: 2025-04-19

acetic acid, [3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)ureido]- ethyl ester Chemical and Physical Properties

Names and Identifiers

• acetic acid, [3-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)ureido]- ethyl ester
• ethyl 2-[(2,4-dioxo-1H-pyrimidin-5-yl)carbamoylamino]acetate
• AC1L5LAN
• AR-1I9853
• ethyl n-[(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)carbamoyl]glycinate
• N-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-ylcarbamoyl)-glycine ethyl ester
• N-Aethoxycarbonylmethyl-N'-< 2,4-dioxo-1,2,3,4-tetrahydro-pyrimidinyl-(5)> -harnstoff
• NSC73315
• NSC-73315
• DTXSID10291129
• 7154-16-7

• Inchi： 1S/C9H12N4O5/c1-2-18-6(14)4-11-8(16)12-5-3-10-9(17)13-7(5)15/h3H,2,4H2,1H3,(H2,11,12,16)(H2,10,13,15,17)
• InChI Key： GSANXYWHYMONNG-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC(NC1=CNC(NC1=O)=O)=O)=O

Computed Properties

• Exact Mass: 256.08086
• Monoisotopic Mass: 256.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.44
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.569
• PSA: 125.63
• LogP: -0.78830